1-benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride
Description
1-Benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride is a chemical compound with the empirical formula C15H17ClN2O . It has a molecular weight of 276.76 g/mol . The compound is solid in form .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as 1-benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride, often involves the condensation of a chalcone with p - ((t -butyl)phenyl)hydrazine in the presence of copper triflate and 1-butyl-3-methylimidazolium hexafluorophosphate .Molecular Structure Analysis
The InChI code for this compound isInChI=1S/C15H17ClN2O/c1-15(2,3)13-9-12(14(16)19)18(17-13)10-11-7-5-4-6-8-11/h4-9H,10H2,1-3H3 . The Canonical SMILES string is CC(C)(C)C1=NN(C(=C1)C(=O)Cl)CC2=CC=CC=C2 . Physical And Chemical Properties Analysis
This compound has a molecular weight of 276.76 g/mol . It has an XLogP3-AA value of 4.4, indicating its lipophilicity . It has 0 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has 4 rotatable bonds . Its exact mass and monoisotopic mass are both 276.1029409 g/mol . The topological polar surface area is 34.9 Ų .Scientific Research Applications
Medicinal Chemistry and Drug Development
Specific Scientific Field
Medicinal chemistry and drug development.
Application Summary
1-benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride is used as a building block in the synthesis of novel pharmaceutical compounds. Researchers modify its structure to create potential drug candidates targeting specific diseases or biological pathways.
Experimental Procedures
- Synthesis : The compound can be synthesized through various methods, including radical additions followed by intramolecular cyclization . Researchers typically start with commercially available starting materials and perform chemical reactions to introduce the benzyl and tert-butyl groups onto the pyrazole ring.
Results and Outcomes
Materials Science: Organic Semiconductors
Specific Scientific Field
Materials science, specifically organic semiconductors.
Application Summary
1-benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride serves as a precursor for organic semiconductors used in electronic devices like organic light-emitting diodes (OLEDs) and organic photovoltaics (solar cells).
Experimental Procedures
Results and Outcomes
These are just two examples, but this versatile compound finds applications in other fields as well, including agrochemicals, materials science, and more. Researchers continue to explore its potential, making it an exciting area of study . If you’d like further details on additional applications, feel free to ask! 😊
properties
IUPAC Name |
2-benzyl-5-tert-butylpyrazole-3-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O/c1-15(2,3)13-9-12(14(16)19)18(17-13)10-11-7-5-4-6-8-11/h4-9H,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXQKPPPBCMZVMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(=C1)C(=O)Cl)CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30384062 |
Source
|
| Record name | 1-Benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30384062 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride | |
CAS RN |
160233-29-4 |
Source
|
| Record name | 3-(1,1-Dimethylethyl)-1-(phenylmethyl)-1H-pyrazole-5-carbonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=160233-29-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Benzyl-3-tert-butyl-1H-pyrazole-5-carbonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30384062 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 160233-29-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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